molecular formula C21H28O5Pb B13767776 2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-butenyl)-2-(3-methyl-2-oxobutyl)-, lead salt, (6R)- CAS No. 68901-11-1

2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-butenyl)-2-(3-methyl-2-oxobutyl)-, lead salt, (6R)-

Cat. No.: B13767776
CAS No.: 68901-11-1
M. Wt: 567 g/mol
InChI Key: RVQXHSQAZNKBNW-UHFFFAOYSA-L
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Description

2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-butenyl)-2-(3-methyl-2-oxobutyl)-, lead salt, (6R)- is a useful research compound. Its molecular formula is C21H28O5Pb and its molecular weight is 567 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-butenyl)-2-(3-methyl-2-oxobutyl)-, lead salt, (6R)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-butenyl)-2-(3-methyl-2-oxobutyl)-, lead salt, (6R)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

68901-11-1

Molecular Formula

C21H28O5Pb

Molecular Weight

567 g/mol

IUPAC Name

6-hydroxy-4,6-bis(3-methylbut-2-enyl)-2-(3-methyl-2-oxobutyl)-5-oxocyclohexa-1,3-diene-1,3-diolate;lead(2+)

InChI

InChI=1S/C21H30O5.Pb/c1-12(2)7-8-15-18(23)16(11-17(22)14(5)6)20(25)21(26,19(15)24)10-9-13(3)4;/h7,9,14,23,25-26H,8,10-11H2,1-6H3;/q;+2/p-2

InChI Key

RVQXHSQAZNKBNW-UHFFFAOYSA-L

Canonical SMILES

CC(C)C(=O)CC1=C(C(C(=O)C(=C1[O-])CC=C(C)C)(CC=C(C)C)O)[O-].[Pb+2]

Origin of Product

United States

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